Cas no 1944483-53-7 (Upadacitinib Impurity 48)

• Product Name: Upadacitinib Impurity 48
• CAS No: 1944483-53-7
• MF: C₁₃H₁₁N₃O₂S
• MW: 273.310341119766
• CID: 5730975
• Update Time: 2023-10-31

Upadacitinib Impurity 48 Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[2,3-b]pyrazine, 5-[(4-methylphenyl)sulfonyl]-
• Upadacitinib Impurity 47
• Upadacitinib Impurity 48

• Inchi： 1S/C13H11N3O2S/c1-10-2-4-11(5-3-10)19(17,18)16-9-6-12-13(16)15-8-7-14-12/h2-9H,1H3
• InChI Key： URVRWKSDGYDOFW-UHFFFAOYSA-N
• SMILES： C12N(S(C3=CC=C(C)C=C3)(=O)=O)C=CC1=NC=CN=2

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 474.6±55.0 °C(Predicted)
• pka: 0.02±0.30(Predicted)